Cas no 18921-66-9 (L-Aspartic acid,N-[4-[[(2,4-diamino-6-quinazolinyl)methyl]amino]benzoyl]-, diethyl ester (9CI))

• Product Name: L-Aspartic acid,N-[4-[[(2,4-diamino-6-quinazolinyl)methyl]amino]benzoyl]-, diethyl ester (9CI)
• CAS No: 18921-66-9
• MF: C₂₄H₂₈N₆O₅
• MW: 480.516324996948
• CID: 180076
• PubChem ID: 3080716
• Update Time: 2025-04-19

L-Aspartic acid,N-[4-[[(2,4-diamino-6-quinazolinyl)methyl]amino]benzoyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-[4-[[(2,4-diamino-6-quinazolinyl)methyl]amino]benzoyl]-, diethyl ester (9CI)
• diethyl (2S)-2-[[4-[(2,4-diaminoquinazolin-6-yl)methylamino]benzoyl]amino]butanedioate
• Quinespar
• N-[4-[[(2,4-Diamino-6-quinazolinyl)methyl]amino]benzoyl]-L-aspartic acid diethyl ester
• ENDO-BICYCLO[2.2.2]OCT-5-ENE-2,3-DICARBOXYLICANHYDRIDE
• L-Aspartic acid, N-(4-(((2,4-diamino-6-quinazolinyl)methyl)amino)benzoyl)-, diethyl ester
• N-(4-(((2,4-Diamino-6-quinazolinyl)methyl)amino)benzoyl)aspartic acid diethyl ester
• DTXSID10172323
• CHEMBL3244846
• 18921-66-9

• Inchi： 1S/C24H28N6O5/c1-3-34-20(31)12-19(23(33)35-4-2)28-22(32)15-6-8-16(9-7-15)27-13-14-5-10-18-17(11-14)21(25)30-24(26)29-18/h5-11,19,27H,3-4,12-13H2,1-2H3,(H,28,32)(H4,25,26,29,30)/t19-/m0/s1
• InChI Key： MJEKRVFLXCYWPZ-IBGZPJMESA-N
• SMILES： O(CC)C([C@H](CC(=O)OCC)NC(C1C=CC(=CC=1)NCC1C=CC2C(=C(N)N=C(N)N=2)C=1)=O)=O

Computed Properties

• Exact Mass: 480.21200
• Monoisotopic Mass: 480.21211801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 171.55000
• LogP: 3.64730